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Compound of Interest

Compound Name:
Aminomethyltrioxsalen

hydrochloride

Cat. No.: B1664891 Get Quote

This guide provides immediate safety, operational, and disposal protocols for the handling of

Aminomethyltrioxsalen hydrochloride in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development to ensure the safe and effective use of this

compound.

Hazard Overview: Aminomethyltrioxsalen hydrochloride is classified as a hazardous

substance. It is harmful if swallowed, in contact with skin, or inhaled.[1][2] It can cause severe

skin burns and eye damage and is a suspected carcinogen.[1] As a member of the psoralen

class of compounds, it is a photosensitizer that can become phototoxic and carcinogenic upon

activation by UVA light. It is crucial to handle this compound with appropriate precautions to

minimize exposure. Note that there is conflicting information from one supplier, which classifies

it as a non-hazardous substance; however, due to the serious nature of the potential hazards

identified by other sources, a conservative approach to safety is strongly advised.

Quantitative Data Summary
The following table summarizes key quantitative data for Aminomethyltrioxsalen
hydrochloride.
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Parameter Value Source(s)

Storage Temperature 2-8°C or -20°C [2]

Solubility

    in Water 1 mg/mL [2][3]

    in DMSO 2 mg/mL [2][3]

    in Methanol (with heat)
5 mg/mL (results in a hazy

solution)
[3]

    in Chloroform (with heat)
5 mg/mL (results in a turbid

solution)
[3]

Occupational Exposure Limits As "Inert or Nuisance Dust": [4]

    Total Dust (OSHA PEL) 15 mg/m³ [4]

    Respirable Fraction (OSHA

PEL)
5 mg/m³ [4]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory when handling Aminomethyltrioxsalen
hydrochloride.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

To prevent skin contact and

burns.

Eye Protection

Safety glasses with side

shields or goggles. A face

shield is recommended when

handling larger quantities or

when there is a splash hazard.

To protect against eye contact,

which can cause serious

damage.

Respiratory Protection

A dust mask (type N95 or

equivalent) or a respirator with

P3 cartridges should be used

when handling the solid

powder to prevent inhalation.

[2]

To avoid inhalation of the

harmful powder.[1]

Body Protection
A lab coat or chemical-

resistant gown.

To protect skin and clothing

from contamination.

For major spills, full-body protective clothing and a self-contained breathing apparatus are

necessary.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural steps for the safe handling of Aminomethyltrioxsalen
hydrochloride from receipt to disposal.

1. Receiving and Storage

1.1. Upon receipt, inspect the container for any damage or leaks.

1.2. The container should be clearly labeled.

1.3. Store the compound in a cool, dry, and well-ventilated area, protected from light.

Recommended storage temperatures are 2-8°C or -20°C.[2]
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1.4. Keep it away from incompatible materials, such as oxidizing agents, and sources of

ignition.[4]

2. Preparation and Weighing (in a Fume Hood)

2.1. Before handling, ensure a designated work area is prepared, preferably within a

chemical fume hood to minimize inhalation exposure.

2.2. Don the required personal protective equipment (gloves, eye protection, lab coat, and

respiratory protection).

2.3. To weigh the solid compound, use a tared, sealed container to prevent the generation of

dust.

2.4. Handle the powder gently to avoid creating airborne dust.

3. Dissolution

3.1. Add the desired solvent to the container with the pre-weighed Aminomethyltrioxsalen
hydrochloride.

3.2. If heating is required for dissolution (e.g., in methanol or chloroform), use a controlled

heating source like a water bath and ensure adequate ventilation.[3]

3.3. Cap the container securely and mix until the solid is dissolved.

4. Use in Experiments

4.1. All experimental procedures involving Aminomethyltrioxsalen hydrochloride should

be conducted in a well-ventilated area, preferably a fume hood.

4.2. Avoid direct exposure to UVA light after handling the compound, as it is a

photosensitizer.[3]

4.3. Do not eat, drink, or smoke in the handling area.[4]

5. Decontamination and Waste Disposal
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5.1. All disposable materials that have come into contact with the chemical (e.g., pipette tips,

gloves, weighing paper) should be collected in a designated, sealed waste container.

5.2. Decontaminate non-disposable equipment and the work surface with an appropriate

cleaning agent.

5.3. All waste must be handled and disposed of in accordance with local, state, and federal

regulations.[4] Incineration at an approved facility is a recommended disposal method.[4]

5.4. After handling, wash hands thoroughly with soap and water.[4]

Emergency Response Plan
Immediate action is critical in the event of an emergency involving Aminomethyltrioxsalen
hydrochloride.

1. Spills

1.1. Minor Spills:

Restrict access to the area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand or

earth).

Use dry clean-up procedures; avoid generating dust.[4]

Collect the spilled material and absorbent into a sealed, labeled container for disposal.

Clean the spill area with a suitable decontaminating agent.

1.2. Major Spills:

Evacuate the area immediately and move upwind.

Alert emergency responders and inform them of the nature and location of the hazard.
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Only personnel with appropriate training and full-body protective clothing with breathing

apparatus should enter the area.

2. Personnel Exposure

2.1. Eye Contact:

Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

Seek immediate medical attention.

2.2. Skin Contact:

Immediately remove contaminated clothing.

Rinse the affected skin area thoroughly with large amounts of water.

Seek medical attention.

2.3. Inhalation:

Move the individual to fresh air immediately.

If breathing is difficult, provide respiratory support.

Seek immediate medical attention.

2.4. Ingestion:

Do NOT induce vomiting.

If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Workflow Visualization
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The following diagram illustrates the key steps in the safe handling and disposal workflow for

Aminomethyltrioxsalen hydrochloride.

Preparation & Handling

Post-Handling & Disposal

1. Receiving &
Storage

2. Weighing
(in Fume Hood)

3. Dissolution

4. Experimental Use

5. Decontamination

6. Waste Collection

7. Final Disposal

Wear Appropriate PPE
Use Fume Hood/
Good Ventilation
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Click to download full resolution via product page

Caption: Safe handling and disposal workflow for Aminomethyltrioxsalen hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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